1,1-Dimethyl-3-(3-methyl-but-2-enoyl)-thiourea

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: N-(dimethylcarbamothioyl)-3-methylbut-2-enamide
• InChI: InChI=1S/C8H14N2OS/c1-6(2)5-7(11)9-8(12)10(3)4/h5H,1-4H3,(H,9,11,12)
• InChI Key: KSXJRDZQJCRNEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)NC(=S)N(C)C)C

Description

1,1-Dimethyl-3-(3-methyl-but-2-enoyl)-thiourea is a useful research compound. Its molecular formula is C8H14N2OS and its molecular weight is 186.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Was prepared in the same manner as described in General Procedure Example 1b) using 3-methylbut-2-enoyl isothiocyanate (2 g, 14.2 mmol, Eq: 1.00) and dimethylamine solution 2M in THF (7.08 ml, 14.2 mmol, Eq: 1.00). Evaporation of the solvent afforded 1,1-dimethyl-3-(3-methyl-but-2-enoyl)-thiourea (2.239 g/84.9%) as a yellow oil which was used without further purification in the next step. MS: m/e=187.4 (M+H+)